molecular formula C7H6ClNO B8684469 3-Chloro-5-ethenyloxypyridine

3-Chloro-5-ethenyloxypyridine

Cat. No.: B8684469
M. Wt: 155.58 g/mol
InChI Key: ATUYAUYGEUYGKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-5-ethenyloxypyridine is a useful research compound. Its molecular formula is C7H6ClNO and its molecular weight is 155.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6ClNO

Molecular Weight

155.58 g/mol

IUPAC Name

3-chloro-5-ethenoxypyridine

InChI

InChI=1S/C7H6ClNO/c1-2-10-7-3-6(8)4-9-5-7/h2-5H,1H2

InChI Key

ATUYAUYGEUYGKI-UHFFFAOYSA-N

Canonical SMILES

C=COC1=CC(=CN=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (58.6 g, 493 mmol) was added to a mixture of 3-chloro5-(2-hydroxyethoxy)pyridine (14.5 g, 82.1 mmol) and tetrahydrofuran (100 ml). The mixture was stirred for 1 h at 50° C. The mixture was evaporated. Potassium hydroxide (9.0 g, 164 mmol) and tert-butanol (100 ml) were added and the mixture was stirred for 3 days at 100° C. The solvent was evaporated. Water (150 ml) was added and the mixture was extracted twice with diethyl ether (100 ml). Yield 6.77 g, 53%.
Quantity
58.6 g
Type
reactant
Reaction Step One
Quantity
14.5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two

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